Cas no 109852-02-0 (Shd 415G)

Shd 415G structure
Product name:Shd 415G
Shd 415G Chemical and Physical Properties
Names and Identifiers
-
- Femovan
- (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,13,14,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one - (
- 18,19-Dinorpregna-4,15-dien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17alpha)-, mixt. with (17alpha)-19-norpregna-1,3,5(10)-trien-20-yne-3,17-diol
- Ethinyl estradiol mixture with Gestodene
- Femodene
- Gestodene mixture with ethinyl estradiol
- Harmonet
- Meliane
- Melodene
- Microgeste
- Minulet
- Mirelle
- Shd 415G
- BAY86-5016
- 109852-02-0
- Ethinylestradiol/gestodene
- SCHEMBL1650050
- (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14-decahydrocyclopenta[a]phenanthren-3-one;(8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
- Gestodene/EE
- BAY 86-5016
- SHD415G
-
- Inchi: InChI=1S/C21H26O2.C20H24O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2;1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h2,10,12-13,16-19,23H,3,5-9,11H2,1H3;1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t16-,17+,18+,19-,20-,21-;16-,17-,18+,19+,20+/m01/s1
- InChI Key: WNSDZLZVSSOOCA-WOMZHKBXSA-N
- SMILES: OC1C=CC2[C@H]3CC[C@@]4([C@](CC[C@H]4[C@@H]3CCC=2C=1)(O)C#C)C.O=C1CC[C@@H]2[C@H]3CC[C@@]4([C@](C=C[C@H]4[C@@H]3CCC2=C1)(O)C#C)CC
Computed Properties
- Exact Mass: 606.3711
- Monoisotopic Mass: 606.37091007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 45
- Rotatable Bond Count: 3
- Complexity: 1150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
Shd 415G Related Literature
-
Jing Zhang,Pu Xiao Polym. Chem., 2018,9, 1530-1540
-
Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
-
Daniela Belli Dell'Amico,Luca Bellucci,Luca Labella,Fabio Marchetti,Carlo Andrea Mattei,Francesco Pineider,Giordano Poneti,Simona Samaritani Dalton Trans., 2018,47, 8337-8345
-
Fuping Zhang,Liu Liu,Long Chen,Yulin Shi New J. Chem., 2020,44, 10613-10620
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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